molecular formula C10H15IN4 B8444929 4-Iodo-6-(4-methyl-piperazin-1-yl)-pyridin-3-ylamine CAS No. 910808-13-8

4-Iodo-6-(4-methyl-piperazin-1-yl)-pyridin-3-ylamine

Cat. No.: B8444929
CAS No.: 910808-13-8
M. Wt: 318.16 g/mol
InChI Key: YLIRSRYWNHPZRS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Iodo-6-(4-methyl-piperazin-1-yl)-pyridin-3-ylamine is a useful research compound. Its molecular formula is C10H15IN4 and its molecular weight is 318.16 g/mol. The purity is usually 95%.
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Properties

CAS No.

910808-13-8

Molecular Formula

C10H15IN4

Molecular Weight

318.16 g/mol

IUPAC Name

4-iodo-6-(4-methylpiperazin-1-yl)pyridin-3-amine

InChI

InChI=1S/C10H15IN4/c1-14-2-4-15(5-3-14)10-6-8(11)9(12)7-13-10/h6-7H,2-5,12H2,1H3

InChI Key

YLIRSRYWNHPZRS-UHFFFAOYSA-N

Canonical SMILES

CN1CCN(CC1)C2=NC=C(C(=C2)I)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 2.20 g (5.47 mmol) N-[4-iodo-6-(4-methyl-piperazin-1-yl)-pyridin-3-yl]-2,2-dimethyl-propionamide (synthesis described in DE10008042) in 50 ml 3 N hydrochloric acid was stirred for 18 h at 100° C. After cooling to 0° C. the reaction mixture was washed twice with ether (50 ml). The aqueous phase was treated with 50 ml dichloromethane and basified with a 1 M solution of sodium carbonate. The organic phase was separated and the aqueous phase was extracted four times with 50 ml dichloromethane. The combined organic layers were dried over sodium sulfate and concentrated in vacuo to give 1.60 g (92%) of the title compound as an off-white solid.
Name
N-[4-iodo-6-(4-methyl-piperazin-1-yl)-pyridin-3-yl]-2,2-dimethyl-propionamide
Quantity
2.2 g
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Yield
92%

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